3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid

• IUPAC Name: 3-[[2-(4-fluorophenoxy)acetyl]amino]-2-methylbenzoic acid
• InChI: InChI=1S/C16H14FNO4/c1-10-13(16(20)21)3-2-4-14(10)18-15(19)9-22-12-7-5-11(17)6-8-12/h2-8H,9H2,1H3,(H,18,19)(H,20,21)
• InChI Key: MTQOCDBVQWYVBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)COC2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C16H14FNO4
• DSSTOX Substance ID: DTXSID701196716
• Molecular Weight: 303.28 g/mol
• CAS No.: 890982-86-2

Description

3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid is an organic compound with the molecular formula C16H14FNO4 It is a derivative of benzoic acid, featuring a fluorophenoxy group and an acetylamino group attached to the benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid typically involves the following steps:

Formation of 4-fluorophenoxyacetic acid: This can be achieved by reacting 4-fluorophenol with chloroacetic acid in the presence of a base such as sodium hydroxide.

Acetylation: The 4-fluorophenoxyacetic acid is then acetylated using acetic anhydride to form 4-fluorophenoxyacetyl chloride.

Amidation: The 4-fluorophenoxyacetyl chloride is reacted with 2-methylbenzoic acid in the presence of a base such as triethylamine to form the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. This could include the use of continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols or amines.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceuticals, particularly those targeting specific enzymes or receptors.

Materials Science: This compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Biological Research: It can be used to study the interactions between small molecules and biological targets, providing insights into mechanisms of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid depends on its specific application. In medicinal chemistry, it may act by binding to specific enzymes or receptors, inhibiting their activity or modulating their function. The molecular targets and pathways involved would vary based on the specific biological context.

Comparison with Similar Compounds

Similar Compounds

• 3-{[(4-chlorophenoxy)acetyl]amino}-2-methylbenzoic acid
• 3-{[(4-bromophenoxy)acetyl]amino}-2-methylbenzoic acid
• 3-{[(4-methylphenoxy)acetyl]amino}-2-methylbenzoic acid

Uniqueness

The presence of the fluorine atom in 3-{[(4-fluorophenoxy)acetyl]amino}-2-methylbenzoic acid imparts unique properties, such as increased metabolic stability and altered electronic characteristics, which can influence its reactivity and interactions with biological targets.